EPZ020411 hydrochloride
Description
EPZ020411 hydrochloride is a potent and selective inhibitor of PRMT6 with IC50 of 10 nM, has ＞10 fold selectivity for PRMT6 over PRMT1 and PRMT8. in vitro: EPZ020411 inhibits methylation of PRMT6 substrates in cells. EPZ020411 does-dependently inhibits H3R2 methylation in PRMT6-overexpressing cells. in vivo: EPZ020411 shows good bioavailability following subcutaneous (SC) dosing in rats making it a suitable tool for in vivo studies.
Scientific Research Applications
Novel Aryl Pyrazoles as Arginine Methyltransferase Inhibitors
EPZ020411 hydrochloride has been identified as a potent inhibitor of arginine methyltransferase, particularly PRMT6. PRMT6 overexpression is associated with various cancer types, suggesting its inhibition could have therapeutic utility. EPZ020411, as a selective small molecule inhibitor, is useful for target validation studies in cancer research. It has shown good bioavailability in animal models, making it a suitable tool for in vivo studies (Mitchell et al., 2015).
properties
Molecular Formula |
C25H39ClN4O3 |
|---|---|
Molecular Weight |
479.06 |
IUPAC Name |
N,N'-dimethyl-N'-[[3-[4-[3-[2-(oxan-4-yl)ethoxy]cyclobutyl]oxyphenyl]pyrazolidin-4-yl]methyl]ethane-1,2-diamine;hydrochloride |
InChI |
InChI=1S/C25H42N4O3.ClH/c1-26-10-11-29(2)18-21-17-27-28-25(21)20-3-5-22(6-4-20)32-24-15-23(16-24)31-14-9-19-7-12-30-13-8-19;/h3-6,19,21,23-28H,7-18H2,1-2H3;1H |
SMILES |
CNCCN(C)CC1CNNC1C2=CC=C(C=C2)OC3CC(C3)OCCC4CCOCC4.Cl |
synonyms |
EPZ020411 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(difluoromethoxy)-4-(1,3-oxazol-5-yl)phenyl]-D-leucinamide](/img/structure/B1149921.png)